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Compound of Interest

Compound Name: 2-Nonenoic Acid

Cat. No.: B7821133 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of 2-
Nonenoic Acid is paramount to ensure laboratory safety and maintain the integrity of

experimental protocols. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to minimize risks associated with this

corrosive and irritant organic acid.

Hazard Identification and Classification
While comprehensive toxicological data for specific isomers of 2-Nonenoic Acid may be

limited, the general classification for this compound indicates that it is a hazardous substance.

It is crucial to handle it with the same precautions as other corrosive materials.[1] The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following

hazard statements for 2-Nonenoic Acid.[1][2]
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Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 1C or 2

H314: Causes severe skin

burns and eye damage or

H315: Causes skin irritation.[2]

Serious Eye Damage/Eye

Irritation
Category 1 or 2A

H314: Causes severe skin

burns and eye damage or

H319: Causes serious eye

irritation.[2]

Corrosive to metals May be corrosive to metals
H290: May be corrosive to

metals.[2][3]

Aquatic Hazard (Chronic) Category 3
H412: Harmful to aquatic life

with long lasting effects.[2]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure when

handling 2-Nonenoic Acid.[3] The following table summarizes the required PPE.
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PPE Category Specification Rationale

Hand Protection

Impervious chemical-resistant

gloves (e.g., Neoprene, Nitrile

rubber).[2][3]

To prevent skin contact, which

can cause severe burns.[3]

Eye Protection
Safety goggles and a face

shield.[2][3]

To protect against splashes

that can cause severe eye

damage.[3]

Body Protection

Impervious protective clothing

(e.g., lab coat, apron) and

protective boots if necessary.

[3]

To prevent skin contact and

contamination of personal

clothing.[3]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[3] If ventilation is inadequate,

use a NIOSH-approved

respirator.[2][3]

To prevent inhalation of

corrosive vapors and mists.[3]

Operational Plan for Handling
A systematic approach is crucial for the safe handling of 2-Nonenoic Acid.[3] This involves

preparation, proper handling procedures, and appropriate storage.

1. Preparation and Engineering Controls:

Ensure that a safety shower and eyewash station are readily accessible.[2]

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize airborne

concentrations.[1][2]

2. Handling Procedure:

Wear all required PPE before handling the chemical.[3]

Avoid contact with skin, eyes, and clothing.[1][3]
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Do not breathe mists or vapors.[3]

After handling, wash hands and face thoroughly.[3]

3. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]

Store in a designated corrosives area, away from incompatible materials such as strong

bases and oxidizing agents.[2][3]

The storage container should be made of a material compatible with corrosive organic acids.

[4]
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Preparation

Handling

Storage

Verify accessible safety shower and eyewash station

Ensure proper ventilation (fume hood)

Don appropriate PPE

Dispense and use 2-Nonenoic Acid

Wash hands thoroughly after handling

Ensure container is tightly sealed

Store in a cool, dry, well-ventilated area

Segregate from incompatible materials
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Waste Collection

Labeling

Disposal

Segregate 2-Nonenoic Acid waste

Use a compatible, sealed container

Label as 'Hazardous Waste'

Identify as 'Corrosive' and '2-Nonenoic Acid'

Date of accumulation

Store in designated hazardous waste area

Arrange for licensed contractor pickup

Complete required documentation

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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